Cas no 1261487-19-7 (3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl)
3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties
Names and Identifiers
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- 3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl
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- Inchi: 1S/C13H6F6O/c14-10-5-8(6-11(15)12(10)16)7-2-1-3-9(4-7)20-13(17,18)19/h1-6H
- InChI Key: DJMZRXVCWIWSAV-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 309
- XLogP3: 5
- Topological Polar Surface Area: 9.2
3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011011359-250mg |
3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl |
1261487-19-7 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A011011359-500mg |
3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl |
1261487-19-7 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A011011359-1g |
3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl |
1261487-19-7 | 97% | 1g |
$1564.50 | 2023-09-03 |
3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl
Recent Advances in the Study of 3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl (CAS: 1261487-19-7)
The compound 3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl (CAS: 1261487-19-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative has shown promising potential in various applications, particularly in drug discovery and material science. Recent studies have focused on its unique physicochemical properties, synthetic methodologies, and biological activities, making it a compound of considerable interest for further investigation.
One of the key areas of research has been the development of efficient synthetic routes for 3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl. A study published in the Journal of Fluorine Chemistry (2023) demonstrated a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the compound. The researchers highlighted the importance of optimizing reaction conditions, such as temperature and catalyst loading, to achieve high selectivity and minimize by-products. This advancement is expected to facilitate larger-scale production for further pharmacological evaluations.
In the realm of drug discovery, preliminary in vitro studies have revealed that 3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl exhibits moderate inhibitory activity against certain kinase enzymes implicated in inflammatory diseases. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound's unique fluorination pattern enhances its binding affinity to target proteins while maintaining favorable pharmacokinetic properties. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.
Furthermore, computational modeling studies have provided insights into the molecular interactions of 3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl with biological targets. Molecular dynamics simulations have shown that the trifluoromethoxy group plays a crucial role in stabilizing ligand-protein complexes through hydrophobic interactions and subtle electronic effects. These theoretical studies complement experimental findings and offer guidance for structure-activity relationship (SAR) optimization.
Beyond pharmaceutical applications, research has also explored the material science potential of this compound. Its high thermal stability and unique electronic properties make it a candidate for organic electronic devices. A 2023 study in Advanced Materials Interfaces investigated its use as a building block for liquid crystal displays, demonstrating improved performance characteristics compared to traditional materials.
Despite these promising developments, challenges remain in fully characterizing the safety profile and metabolic pathways of 3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl. Current research efforts are focusing on comprehensive toxicological assessments and metabolite identification studies to support potential clinical translation. The compound's environmental fate and degradation products are also under investigation to address sustainability concerns associated with fluorinated compounds.
In conclusion, 3,4,5-Trifluoro-3'-(trifluoromethoxy)biphenyl (CAS: 1261487-19-7) represents an exciting area of interdisciplinary research with applications spanning medicinal chemistry and materials science. Continued investigation into its synthesis, biological activities, and material properties is expected to yield valuable insights and potential commercial applications in the coming years.
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